(1R*,3S*)-1,3-dihydroxy-N-(2-phenoxyphenyl)-7-azaspiro[3.5]nonane-7-carboxamide

• IUPAC Name: (1S,3R)-1,3-dihydroxy-N-(2-phenoxyphenyl)-7-azaspiro[3.5]nonane-7-carboxamide
• InChI: InChI=1S/C21H24N2O4/c24-18-14-19(25)21(18)10-12-23(13-11-21)20(26)22-16-8-4-5-9-17(16)27-15-6-2-1-3-7-15/h1-9,18-19,24-25H,10-14H2,(H,22,26)/t18-,19+
• InChI Key: LMPDRBFUWVOCGX-KDURUIRLSA-N
• Canonical SMILES: C1CN(CCC12C(CC2O)O)C(=O)NC3=CC=CC=C3OC4=CC=CC=C4
• Isomeric SMILES: C1CN(CCC12[C@@H](C[C@@H]2O)O)C(=O)NC3=CC=CC=C3OC4=CC=CC=C4
• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol

Description

(1R*,3S*)-1,3-dihydroxy-N-(2-phenoxyphenyl)-7-azaspiro[3.5]nonane-7-carboxamide is a useful research compound. Its molecular formula is C21H24N2O4 and its molecular weight is 368.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 368.17360725 g/mol and the complexity rating of the compound is 504. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cancer Treatment

A novel class of compounds, including the azaspiro[2.5]octane carboxamides, has been identified as potent and selective inhibitors of the human epidermal growth factor receptor-2 (HER-2) sheddase. These inhibitors show promise in decreasing tumor size and enhancing the effects of trastuzumab in cancer treatment, highlighting their potential in oncology research (Yao et al., 2007).

Antimicrobial Activity

Compounds related to azaspiro nonanes have demonstrated potent antibacterial activity against various respiratory pathogens, including gram-positive and gram-negative bacteria, as well as multidrug-resistant strains. This indicates their potential utility in developing new treatments for respiratory tract infections (Odagiri et al., 2013).

Peptide Synthesis

Heterospirocyclic 2H-azirin-3-amines serve as valuable synthons for creating complex peptides, offering new avenues for peptide synthesis. These compounds facilitate the construction of peptides with intricate structures, underscoring their importance in biochemical research (Stamm et al., 2003).

Mechanism of Action

The mechanism of action of this compound is not clear without more specific information. It would depend on the intended use of the compound. For example, many spirocyclic compounds have biological activity and can interact with various enzymes and receptors in the body.

Future Directions

The future research directions would depend on the properties and potential applications of this compound. Given the structural complexity and the presence of multiple functional groups, it could be of interest in the development of new pharmaceuticals or materials.